Cas no 1805188-70-8 (2-Bromo-5-(trifluoromethyl)nicotinonitrile)

• Product Name: 2-Bromo-5-(trifluoromethyl)nicotinonitrile
• CAS No: 1805188-70-8
• MF: C₇H₂BrF₃N₂
• MW: 251.003390789032
• CID: 4900598
• Update Time: 2025-06-10

2-Bromo-5-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(trifluoromethyl)nicotinonitrile

• Inchi： 1S/C7H2BrF3N2/c8-6-4(2-12)1-5(3-13-6)7(9,10)11/h1,3H
• InChI Key： LZBMUIIHROAGRF-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C=N1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-5-(trifluoromethyl)nicotinonitrile

Introduction to 2-Bromo-5-(trifluoromethyl)nicotinonitrile (CAS No. 1805188-70-8)

2-Bromo-5-(trifluoromethyl)nicotinonitrile (CAS No. 1805188-70-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its bromine and trifluoromethyl substituents, which confer it with distinct reactivity and stability properties.

The molecular formula of 2-Bromo-5-(trifluoromethyl)nicotinonitrile is C₉H₄BrF₃N₂, and its molecular weight is approximately 263.03 g/mol. The presence of the nitrile group (-CN) in the molecule makes it a valuable intermediate in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and materials science applications.

In the pharmaceutical industry, 2-Bromo-5-(trifluoromethyl)nicotinonitrile has shown promise as a key intermediate in the development of novel drugs. The trifluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of molecules, which are crucial properties for drug candidates. Recent studies have explored its use in the synthesis of compounds targeting various therapeutic areas, such as oncology, neurology, and infectious diseases.

A notable example of its application is in the development of inhibitors for specific enzymes involved in cancer progression. Research published in the Journal of Medicinal Chemistry highlighted the synthesis of a series of derivatives from 2-Bromo-5-(trifluoromethyl)nicotinonitrile, which exhibited potent inhibitory activity against a key enzyme implicated in tumor growth. These findings underscore the potential of this compound as a building block for innovative therapeutic agents.

In addition to its pharmaceutical applications, 2-Bromo-5-(trifluoromethyl)nicotinonitrile has also found utility in the agrochemical sector. The bromine and trifluoromethyl substituents contribute to its effectiveness as an intermediate in the synthesis of pesticides and herbicides. These compounds are designed to target specific pests or weeds while minimizing environmental impact, making them valuable tools for sustainable agriculture.

The synthetic route to 2-Bromo-5-(trifluoromethyl)nicotinonitrile involves several well-established chemical transformations. One common approach involves the bromination of 5-(trifluoromethyl)pyridine followed by nitrilation. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Advances in catalytic methods have further optimized these synthetic pathways, making the production of this compound more efficient and cost-effective.

The physical and chemical properties of 2-Bromo-5-(trifluoromethyl)nicotinonitrile have been extensively studied to understand its behavior under various conditions. It is typically a solid at room temperature with a melting point ranging from 110°C to 115°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but exhibits limited solubility in water.

Safety considerations are paramount when handling 2-Bromo-5-(trifluoromethyl)nicotinonitrile. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid inhalation, ingestion, or skin contact. Personal protective equipment (PPE), such as gloves and safety goggles, should be used when working with this compound to ensure safe handling practices.

In conclusion, 2-Bromo-5-(trifluoromethyl)nicotinonitrile (CAS No. 1805188-70-8) is a highly versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of a wide range of compounds. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern chemistry.